1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H18N2O2/c1-3-10-6-4-5-7-12(10)16-9-11(8-13(16)17)14(18)15-2/h4-7,11H,3,8-9H2,1-2H3,(H,15,18)
• InChI Key: KSPYBIMKHRUHSI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2CC(CC2=O)C(=O)NC
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide, also known as Nootropic, is a chemical compound that has gained attention in the scientific community due to its potential cognitive enhancing effects. The compound is a member of the racetam family of nootropics and has been shown to improve memory, learning, and focus.

Mechanism of Action

The exact mechanism of action of 1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide is not fully understood. However, it is believed to work by increasing the activity of the neurotransmitter acetylcholine in the brain. Acetylcholine is involved in many cognitive processes, including memory and learning. By increasing the activity of this neurotransmitter, the compound may enhance cognitive function.
Biochemical and Physiological Effects
In addition to its cognitive enhancing effects, 1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide has been shown to have other biochemical and physiological effects. The compound has been shown to have antioxidant properties, which may help protect the brain from oxidative stress. Additionally, the compound has been shown to have anti-inflammatory properties, which may help reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide in lab experiments is its well-established synthesis method. This allows for the production of high yields of the compound, which can be used in a variety of experiments. Additionally, the compound has been extensively studied in animal models and human clinical trials, making it a well-characterized compound for use in experiments.
One limitation of using 1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide in lab experiments is its potential toxicity. While the compound has been shown to be safe in human clinical trials, its long-term effects are not fully understood. Additionally, the compound may have different effects in different species, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. The compound has been shown to have antioxidant and anti-inflammatory properties, which may help protect the brain from damage in these diseases.
Another area of interest is the development of new analogs of the compound with improved cognitive enhancing effects. By modifying the structure of the compound, researchers may be able to develop compounds with even greater cognitive enhancing effects.
Conclusion
1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide is a promising compound with potential cognitive enhancing effects. Its well-established synthesis method and extensive characterization make it a useful compound for use in lab experiments. While its long-term effects are not fully understood, there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide involves the reaction of 2-ethylphenylhydrazine with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then treated with methyl iodide to form the final compound. This synthesis method has been well established in the literature and has been used to produce high yields of the compound.

Scientific Research Applications

The potential cognitive enhancing effects of 1-(2-ethylphenyl)-N-methyl-5-oxopyrrolidine-3-carboxamide have been extensively studied in the scientific community. The compound has been shown to improve memory and learning in animal models and in human clinical trials. Additionally, the compound has been shown to enhance focus and attention in individuals with attention deficit hyperactivity disorder (ADHD).